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Compound of Interest

Compound Name: Pentyl formate

Cat. No.: B1581598 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of pentyl formate as a potential

solvent in organic synthesis. While its primary applications are in the fragrance and food

industries, its properties suggest utility as a non-polar, moderately polar aprotic solvent in

various organic reactions.[1][2] This document outlines its physicochemical properties, potential

applications with generalized protocols, and its role as a greener solvent alternative.

Physicochemical Properties of Pentyl Formate
A thorough understanding of a solvent's properties is essential for its application in organic

synthesis. Pentyl formate is a colorless liquid with a characteristic fruity odor.[1][2][3] Key

physical and chemical data are summarized in the table below.
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Property Value Reference(s)

Molecular Formula C₆H₁₂O₂ [1][2][3][4]

Molecular Weight 116.16 g/mol [1][2][3]

Appearance Clear, colorless liquid [2][3]

Odor Plum- or banana-like [2][3]

Density 0.881–0.887 g/cm³ [2][3]

Boiling Point 130–132 °C [2][3]

Melting Point -73.5 °C [3]

Flash Point 26–27 °C (79–83 °F) [2]

Solubility in Water Low to moderate [1]

Miscibility
Miscible with alcohols, ethers,

and most organic solvents
[2][3]

Refractive Index 1.396–1.402 [3]

DOT Script for Properties of Pentyl Formate:
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Physical Properties

Chemical PropertiesPentyl Formate

Colorless Liquid

Fruity Odor

Boiling Point: 130-132 °C

Melting Point: -73.5 °C

Moderately Polar Aprotic

Low Water Solubility

Miscible with Organic Solvents

Ester Functionality

Click to download full resolution via product page

Caption: Physicochemical properties of pentyl formate.
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Potential Applications in Organic Synthesis
Given its properties, pentyl formate can be considered as a solvent for a range of organic

reactions, particularly those requiring a non-polar to moderately polar aprotic medium. Its

boiling point of approximately 130-132°C allows for reactions to be conducted at elevated

temperatures.

DOT Script for a Generalized Experimental Workflow:
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Reactant A

Reaction Mixture
(Stirring, Heating)

Reactant B Catalyst/Reagent Pentyl Formate

Aqueous Workup
(e.g., water, brine)

Extraction with
Organic Solvent

Drying over
Anhydrous Agent

(e.g., MgSO₄, Na₂SO₄)

Purification
(e.g., Chromatography,

Distillation)

Isolated Product

Green Solvent Advantages

Potential Applications

Pentyl Formate

Bio-based Origin

Lower Toxicity

Biodegradable

Replacement for Halogenated Solvents

Replacement for Aromatic Solvents
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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